5-(Isobutylthio)-1,3,4-thiadiazol-2-amine
Cat. No. B1634054
M. Wt: 189.3 g/mol
InChI Key: QDVBEQIVGZKDOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05912258
Procedure details
2-Amino-5-mercapto-1,3,4-thiadiazole (2.0 g), isobutyl bromide (2.1 g), and potassium hydroxide (0.8 g) were stirred in methanol (50 ml) overnight at room temperature. The reaction mixture was concentrated under a vacuum. The residue, with water added thereto, was extracted with ethyl acetate. The extract was dried over sodium sulfate anhydride, and then concentrated under a vacuum. The resulting solid was recrystallized from n-hexane/ethanol, thereby yielding 1.1 g of the aimed compound.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[S:3][C:4]([SH:7])=[N:5][N:6]=1.[CH2:8](Br)[CH:9]([CH3:11])[CH3:10].[OH-].[K+]>CO>[NH2:1][C:2]1[S:3][C:4]([S:7][CH2:8][CH:9]([CH3:11])[CH3:10])=[N:5][N:6]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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NC=1SC(=NN1)S
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Name
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Quantity
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2.1 g
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Type
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reactant
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Smiles
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C(C(C)C)Br
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Name
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Quantity
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0.8 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated under a vacuum
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ADDITION
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Type
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ADDITION
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Details
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The residue, with water added
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EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The extract was dried over sodium sulfate anhydride
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under a vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting solid was recrystallized from n-hexane/ethanol
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC=1SC(=NN1)SCC(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 38.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
